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Compound of Interest

Compound Name: BIP-135

Cat. No.: B1667295 Get Quote

For immediate reference, this document outlines the essential safety, handling, and disposal

procedures for BIP-135, a potent Glycogen Synthase Kinase-3 (GSK-3) inhibitor. Researchers,

scientists, and drug development professionals should review this information thoroughly

before handling this compound.

BIP-135, also known as 3-(5-bromo-1-methyl-1H-indol-3-yl)-4-(benzofuran-3-yl)pyrrole-2,5-

dione, is a selective, ATP-competitive inhibitor of GSK-3α and GSK-3β.[1][2] It is utilized in

research for its neuroprotective effects and its potential in studying conditions like Spinal

Muscular Atrophy (SMA) and Alzheimer's disease.[1][3][4] Due to its potent biological activity

and classification as a dangerous good for transport, stringent safety and disposal protocols

are mandatory.[5]

Chemical and Physical Properties
A summary of the key quantitative data for BIP-135 is provided below for easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1667295?utm_src=pdf-interest
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://dcchemicals.com/product_show-BIP-135.html
https://www.medchemexpress.com/bip-135.html
https://dcchemicals.com/product_show-BIP-135.html
https://otavachemicals.com/products/biochemicals/493-bip-135
https://pubmed.ncbi.nlm.nih.gov/22348181/
https://www.scbt.com/p/bip-135-941575-71-9
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₂₁H₁₃BrN₂O₃ [3][5][6]

Molecular Weight 421.24 g/mol [1][5][6]

CAS Number 941575-71-9 [3][5][6]

Purity ≥95% [3][5]

IC₅₀ for GSK-3α 16 nM [1][2][6]

IC₅₀ for GSK-3β 21 nM [1][2][6]

Appearance Powder [1][6]

Storage (Powder) 2 years at -20°C [1][6]

Storage (in DMSO)
2 weeks at 4°C; 6 months at

-80°C
[1][6]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) was not found in the search results, the classification

of BIP-135 as a "Dangerous Good for transport" necessitates cautious handling.[5] The

following PPE and safety measures are mandatory when working with BIP-135 in its solid

(powder) form or in solution:

Engineering Controls: Handle BIP-135 within a certified chemical fume hood to minimize

inhalation risk.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a fully buttoned lab coat, long pants, and closed-toe shoes.

Step-by-Step Disposal Procedures for BIP-135
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Disposal of BIP-135 and associated contaminated materials must be handled as hazardous

chemical waste. Adherence to local, state, and federal regulations is critical.

Step 1: Segregation of Waste

Keep all BIP-135 waste separate from other laboratory waste streams.

Establish three distinct, clearly labeled hazardous waste containers:

Solid BIP-135 Waste: For expired or unused BIP-135 powder.

Liquid BIP-135 Waste: For solutions containing BIP-135 (e.g., in DMSO).

Contaminated Labware: For items like pipette tips, tubes, and gloves that have come into

direct contact with BIP-135.

Step 2: Waste Collection

Solid Waste: Carefully place unused or waste BIP-135 powder into a designated, sealable

waste container. Avoid creating dust.

Liquid Waste: Pour all solutions containing BIP-135 into the designated liquid waste

container. Do not mix with other solvent waste unless approved by your institution's

Environmental Health & Safety (EHS) department.

Contaminated Labware: Place all disposable items that have been in contact with BIP-135
into the designated container for contaminated solids.

Step 3: Labeling and Storage

Label each waste container clearly with "Hazardous Waste," the full chemical name "3-(5-

bromo-1-methyl-1H-indol-3-yl)-4-(benzofuran-3-yl)pyrrole-2,5-dione," the CAS number

"941575-71-9," and the primary hazard(s) (e.g., "Toxic," "Biologically Active").

Store sealed waste containers in a designated, secure secondary containment area away

from incompatible materials until collection.

Step 4: Arranging for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/product/b1667295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your institution's EHS department to schedule a pickup for hazardous waste.

Do not pour BIP-135 solutions down the drain or dispose of solid waste in regular trash. This

is a violation of standard laboratory safety protocols and environmental regulations.

The logical workflow for the proper disposal of BIP-135 is illustrated below.
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Step 1: Waste Segregation

Step 2: Waste Collection

Step 3 & 4: Final Processing

Solid BIP-135 Waste

Label Waste Containers

Liquid BIP-135 Waste Contaminated Labware

Unused/Expired Powder BIP-135 Solutions Used Pipette Tips, Gloves, etc.

Store in Secondary Containment

Schedule EHS Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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135]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667295#bip-135-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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